Cas no 1632401-22-9 ((4-(2-(2-Aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone, >=95%)

• Product Name: (4-(2-(2-Aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone, >=95%
• CAS No: 1632401-22-9
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 4786799
• PubChem ID: 131801551
• Update Time: 2025-05-19

(4-(2-(2-Aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone, >=95% Chemical and Physical Properties

Names and Identifiers

• (4-(2-(2-Aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone
• (4-(2-(2-Aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone, >=95%
• Amino (PEG)2 benzophenone alkyne
• Probe building block
• starbld0034283
• 1632401-22-9

• Inchi： 1S/C20H21NO4/c1-2-12-24-18-7-3-16(4-8-18)20(22)17-5-9-19(10-6-17)25-15-14-23-13-11-21/h1,3-10H,11-15,21H2
• InChI Key： KXFOOVXWBVYUIH-UHFFFAOYSA-N
• SMILES： O(CCOCCN)C1C=CC(=CC=1)C(C1C=CC(=CC=1)OCC#C)=O

Computed Properties

• Exact Mass: 339.14705815g/mol
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.8

(4-(2-(2-Aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone, >=95% Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on (4-(2-(2-Aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone, >=95%

Introduction to (4-(2-(2-Aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone (CAS No. 1632401-22-9)

(4-(2-(2-Aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone, with a purity of >=95%, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 1632401-22-9, represents a convergence of advanced synthetic methodologies and potential therapeutic applications.

The molecular structure of this methanone derivative is characterized by two distinct aromatic rings linked through a ketone group. The first aromatic ring is substituted with a bidentate moiety, specifically 2-(2-aminoethoxy)ethoxy, which introduces both hydrophilic and basic characteristics to the molecule. This structural feature enhances its solubility in polar solvents and its interaction with biological targets. The second aromatic ring is modified with a propargyl ether group, denoted as prop-2-yn-1-yloxy, which imparts unique reactivity and potential for further functionalization.

In recent years, there has been a growing interest in developing novel molecular entities that can modulate biological pathways with high specificity. The combination of the aminoethoxy and propargyl ether substituents in (4-(2-(2-aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone makes it an intriguing candidate for further investigation in drug discovery. Specifically, the presence of both basic and nucleophilic centers within the molecule suggests that it may exhibit dual functionality, enabling interactions with multiple biological targets or facilitating the development of prodrug strategies.

Recent studies have highlighted the importance of aromatic heterocycles in medicinal chemistry due to their ability to engage in various non-covalent interactions with biological macromolecules. The structure of (4-(2-(2-aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone aligns well with this trend, as it incorporates multiple aromatic rings that can participate in π-stacking and other hydrophobic interactions. These interactions are crucial for the binding affinity and selectivity of small-molecule drugs.

The propargyl ether group (prop-2-yn-1-yloxy) is particularly noteworthy, as propargylic alcohols have been increasingly utilized in medicinal chemistry for their ability to undergo various chemical transformations, including Suzuki-Miyaura cross-coupling reactions. This reactivity allows for the facile introduction of additional functional groups, making the compound a versatile building block for the synthesis of more complex molecules. Moreover, propargyl ethers have been shown to enhance membrane permeability, which could be advantageous for developing orally active drugs.

The bidentate nature of the 2-(2-aminoethoxy)ethoxy substituent on one of the aromatic rings adds another layer of complexity to the molecule's interactions. The amino group can engage in hydrogen bonding with polar residues in proteins or nucleic acids, while the ethylene oxide chain can interact through hydrophobic effects or form micelles in solution. This dual interaction mechanism could be exploited to improve drug delivery systems or to design molecules with enhanced binding affinity.

In terms of potential applications, (4-(2-(2-aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone may find utility in various therapeutic areas. For instance, its structural features could make it a promising candidate for developing kinase inhibitors, given the prevalence of aromatic rings and basic centers in many kinase structures. Additionally, its ability to undergo further functionalization suggests that it could be used to create libraries of compounds for high-throughput screening against other disease targets.

The synthesis of this compound also represents an advancement in synthetic organic chemistry. The use of modern coupling techniques and functional group transformations has enabled the construction of complex molecular architectures with high precision. This level of synthetic control is essential for producing compounds that exhibit optimal pharmacokinetic properties and minimal off-target effects.

The purity specification (>95%) indicates that this compound has undergone rigorous quality control measures to ensure consistency and reliability for research applications. High-purity compounds are critical for obtaining accurate experimental results, particularly in areas such as X-ray crystallography or NMR spectroscopy, where impurities can significantly affect data interpretation.

The growing body of literature on heterocyclic compounds underscores their importance in modern drug discovery. (4-(2-(2-Aminoethoxy)ethoxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone exemplifies how innovative molecular design can lead to novel therapeutic agents with unique properties. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly vital role in addressing unmet medical needs.